Cas no 329794-41-4 (4-Methyl-1,4-diazepan-5-one hydrochloride)

• Product Name: 4-Methyl-1,4-diazepan-5-one hydrochloride
• CAS No: 329794-41-4
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD16872041
• CID: 1025805
• PubChem ID: 18506888
• Update Time: 2025-06-11

4-Methyl-1,4-diazepan-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,4-diazepan-5-one hydrochloride
• hexahydro-4-methyl-5H-1,4-Diazepin-5-one hydrochloride
• AG-L-57240
• AK-77181
• ANW-71641
• CTK6I3336
• KB-242630
• MolPort-016-578-562
• SureCN750994
• Y10627
• A1-00409
• VNIITBBDEHGCFC-UHFFFAOYSA-N
• 4-Methyl-[1,4]diazepan-5-one hydrochloride
• SY040462
• DTXSID90594266
• 4-Methyl-1,4-diazepan-5-one--hydrogen chloride (1/1)
• DB-068726
• F2167-7649
• CS-0151065
• 4-Methyl-1,4-diazepan-5-one HCl
• AKOS015845827
• 4-Methyl-1 pound not4-diazepan-5-one hydrochloride
• DS-16998
• EN300-263395
• SCHEMBL750994
• 4-Methyl-1,4-diazepan-5-oneHydrochloride
• 329794-41-4
• 4-methyl-1,4-diazepan-5-one;hydrochloride
• MFCD16872041

• MDL： MFCD16872041
• Inchi： 1S/C6H12N2O.ClH/c1-8-5-4-7-3-2-6(8)9;/h7H,2-5H2,1H3;1H
• InChI Key： VNIITBBDEHGCFC-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNCCN1C

Computed Properties

• Exact Mass: 164.0716407g/mol
• Monoisotopic Mass: 164.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

4-Methyl-1,4-diazepan-5-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methyl-1,4-diazepan-5-one hydrochloride

Introduction to 4-Methyl-1,4-diazepan-5-one hydrochloride (CAS No. 329794-41-4)

4-Methyl-1,4-diazepan-5-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 329794-41-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the diazepanone class, which has garnered considerable attention due to its unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-Methyl-1,4-diazepan-5-one hydrochloride features a seven-membered heterocyclic ring containing two nitrogen atoms, with a methyl group at the 4-position and a carbonyl group at the 5-position. This configuration contributes to its reactivity and makes it a versatile building block for further chemical modifications. The presence of the hydrochloride moiety further influences its physicochemical properties, including solubility in aqueous solutions and stability under various storage conditions.

In recent years, there has been growing interest in diazepanone derivatives due to their potential applications in medicinal chemistry. Specifically, 4-Methyl-1,4-diazepan-5-one hydrochloride has been explored as a precursor in the synthesis of compounds with pharmacological relevance. Researchers have been particularly interested in its role in developing molecules that exhibit central nervous system (CNS) activity. This includes investigations into its potential as an anxiolytic or sedative agent, leveraging the structural similarities it shares with well-known benzodiazepines.

One of the most compelling aspects of 4-Methyl-1,4-diazepan-5-one hydrochloride is its synthetic flexibility. The diazepanone core can be functionalized at multiple positions, allowing chemists to tailor the molecule for specific biological targets. For instance, modifications at the 1-position and 4-position can introduce pharmacophores that enhance binding affinity to particular receptors. This adaptability has made it a subject of interest in high-throughput screening programs aimed at identifying novel drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Methyl-1,4-diazepan-5-one hydrochloride's reactivity and potential applications. Molecular modeling studies have predicted that this compound can serve as a scaffold for designing molecules with improved pharmacokinetic profiles. These studies suggest that subtle changes in its structure can lead to enhanced bioavailability and reduced side effects, making it an attractive candidate for further development.

The pharmaceutical industry has taken note of these findings, leading to increased investment in research related to 4-Methyl-1,4-diazepan-5-one hydrochloride. Several academic institutions and biotechnology companies are currently exploring its potential in developing new therapeutic agents. Early-stage clinical trials have shown promising results for certain derivatives of this compound, particularly in the treatment of neurological disorders. These trials have highlighted the importance of optimizing synthetic routes to produce high-purity forms of 4-Methyl-1,4-diazepan-5-one hydrochloride for therapeutic use.

In addition to its pharmaceutical applications, 4-Methyl-1,4-diazepan-5-one hydrochloride has found utility in chemical research as a model compound for studying heterocyclic chemistry. Its unique reactivity patterns have provided insights into mechanisms of ring-opening reactions and nucleophilic substitutions within diazepane frameworks. These findings are not only academically valuable but also have practical implications for designing more efficient synthetic strategies in industrial settings.

The synthesis of 4-Methyl-1,4-diazepan-5-one hydrochloride typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods, reducing waste and improving yields. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

The quality control and characterization of 4-Methyl-1,4-diazepan-5-one hydrochloride are critical aspects of its production and application. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to ensure purity and consistency. These methods provide detailed structural information and help identify any impurities that could affect its biological activity or stability.

Looking ahead, the future prospects for 4-Methyl-1,4-diazepan-5-one hydrochloride appear promising. Ongoing research continues to uncover new potential applications and refine synthetic methodologies for this compound. As computational tools become more sophisticated and high-throughput screening technologies advance, the likelihood of discovering novel derivatives with enhanced therapeutic properties increases significantly.

In conclusion, 4-Methyl-1,4-diazepan-5-one hydrochloride (CAS No. 329794-41-4) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for drug discovery and chemical research alike. As scientific understanding continues to evolve, 329794-41-4 will undoubtedly play a pivotal role in shaping future therapeutic strategies across various medical disciplines.